Cas no 2305251-71-0 (1-[(2-Fluorophenyl)methyl]cyclopentan-1-amine;hydrochloride)

• Product Name: 1-[(2-Fluorophenyl)methyl]cyclopentan-1-amine;hydrochloride
• CAS No: 2305251-71-0
• MF: C₁₂H₁₇ClFN
• MW: 229.721485853195
• CID: 5325804
• Update Time: 2025-06-08

1-[(2-Fluorophenyl)methyl]cyclopentan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(2-Fluorophenyl)methyl]cyclopentan-1-amine;hydrochloride
• Z3602150361
• 1-[(2-fluorophenyl)methyl]cyclopentan-1-amine hydrochloride

• Inchi： 1S/C12H16FN.ClH/c13-11-6-2-1-5-10(11)9-12(14)7-3-4-8-12;/h1-2,5-6H,3-4,7-9,14H2;1H
• InChI Key： RWYMOHOYWGYRAG-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1CC1(CCCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Topological Polar Surface Area: 26

Additional information on 1-[(2-Fluorophenyl)methyl]cyclopentan-1-amine;hydrochloride

Introduction to 1-[(2-Fluorophenyl)methyl]cyclopentan-1-amine;hydrochloride (CAS No. 2305251-71-0)

1-[(2-Fluorophenyl)methyl]cyclopentan-1-amine;hydrochloride (CAS No. 2305251-71-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as FPMCP, is a derivative of cyclopentanamine and features a fluorinated phenyl group, which imparts unique chemical and biological properties. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and potential applications in drug development.

Chemical Structure and Synthesis

The molecular formula of 1-[(2-Fluorophenyl)methyl]cyclopentan-1-amine;hydrochloride is C₁₃H₁₆FClN, with a molecular weight of approximately 243.73 g/mol. The compound consists of a cyclopentane ring substituted with an amine group and a fluorinated benzyl moiety. The presence of the fluorine atom in the phenyl ring can significantly influence the compound's physicochemical properties, such as lipophilicity and metabolic stability.

The synthesis of FPMCP typically involves several steps, starting with the formation of the cyclopentanamine core. One common approach is to react cyclopentanone with ammonia or an amine derivative to form the corresponding amine. The resulting cyclopentanamine can then be alkylated with 2-fluorobenzyl chloride to introduce the fluorinated benzyl group. Finally, the free base is converted to its hydrochloride salt by treatment with hydrochloric acid.

Pharmacological Properties

FPMCP has been studied for its potential pharmacological activities, particularly in the context of central nervous system (CNS) disorders. Recent research has shown that compounds with similar structures exhibit activity at various neurotransmitter receptors, including serotonin (5-HT) and dopamine (DA) receptors. These receptors play crucial roles in mood regulation, cognitive function, and motor control.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the binding affinity and functional activity of FPMCP at serotonin receptors. The results indicated that FPMCP exhibits high affinity for 5-HT_2A and 5-HT_2C receptors, which are implicated in conditions such as depression and anxiety disorders. Additionally, preliminary studies have suggested that FPMCP may have potential as a modulator of dopamine D₂ receptors, making it a candidate for further investigation in Parkinson's disease and schizophrenia.

In Vitro and In Vivo Studies

In vitro studies have demonstrated that FPMCP can effectively cross the blood-brain barrier (BBB), which is a critical factor for CNS-active drugs. This property was confirmed using both cell-based models and animal studies. In cell-based assays, FPMCP

In vivo studies have further supported these findings. A study conducted in rodents showed that oral administration of FPMCP was characterized by rapid absorption and moderate distribution, with a half-life suitable for once-daily dosing regimens.

Potential Therapeutic Applications

The unique pharmacological profile of makes it an attractive candidate for various therapeutic applications. Its activity at serotonin and dopamine receptors suggests potential utility in treating neuropsychiatric disorders such as depression, anxiety, and schizophrenia. Additionally, its ability to cross the BBB positions it as a promising lead compound for developing drugs targeting CNS disorders.

Ongoing research is focused on optimizing the structure-activity relationship (SAR) of compounds related to FPMCP to enhance their potency and selectivity. For example, modifications to the fluorinated phenyl group or the cyclopentane ring are being explored to improve receptor binding affinity and reduce off-target effects.

In summary, FPMCP (CAS No. 2305251-71-0) is a promising compound with unique chemical and biological properties that make it an interesting target for pharmaceutical research. Its ability to cross the blood-brain barrier and its activity at serotonin and dopamine receptors position it as a potential therapeutic agent for neuropsychiatric disorders. Further studies are needed to fully elucidate its mechanisms of action and optimize its therapeutic potential.This introduction provides a foundational understanding of FPMCP's structure, synthesis, pharmacology, and potential applications. As research in this area continues to advance, FPMCP may emerge as a valuable tool in the development of new treatments for CNS disorders.